5,6-Secocholestan-6-oic acid, 3beta-hydroxy-5-oxo-, acetate
5,6-Secocholestan-6-oic acid, 3beta-hydroxy-5-oxo-, acetate
Brand Name:
Vulcanchem
CAS No.:
10473-42-4
VCID:
VC0077147
InChI:
InChI=1S/C29H48O5/c1-18(2)8-7-9-19(3)23-10-11-24-22(17-27(32)33)25(13-15-28(23,24)5)29(6)14-12-21(16-26(29)31)34-20(4)30/h18-19,21-25H,7-17H2,1-6H3,(H,32,33)
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC(C2CC(=O)O)C3(CCC(CC3=O)OC(=O)C)C)C
Molecular Formula:
C29H48O5
Molecular Weight:
476.7 g/mol
5,6-Secocholestan-6-oic acid, 3beta-hydroxy-5-oxo-, acetate
CAS No.: 10473-42-4
Main Products
VCID: VC0077147
Molecular Formula: C29H48O5
Molecular Weight: 476.7 g/mol
| CAS No. | 10473-42-4 |
|---|---|
| Product Name | 5,6-Secocholestan-6-oic acid, 3beta-hydroxy-5-oxo-, acetate |
| Molecular Formula | C29H48O5 |
| Molecular Weight | 476.7 g/mol |
| IUPAC Name | 2-[5-(4-acetyloxy-1-methyl-2-oxocyclohexyl)-7a-methyl-1-(6-methylheptan-2-yl)-1,2,3,3a,4,5,6,7-octahydroinden-4-yl]acetic acid |
| Standard InChI | InChI=1S/C29H48O5/c1-18(2)8-7-9-19(3)23-10-11-24-22(17-27(32)33)25(13-15-28(23,24)5)29(6)14-12-21(16-26(29)31)34-20(4)30/h18-19,21-25H,7-17H2,1-6H3,(H,32,33) |
| Standard InChIKey | GFTWFYLFSOGAEP-UHFFFAOYSA-N |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC(C2CC(=O)O)C3(CCC(CC3=O)OC(=O)C)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC(C2CC(=O)O)C3(CCC(CC3=O)OC(=O)C)C)C |
| Synonyms | 3β-Acetyloxy-5-oxo-5,6-secocholestan-6-oic acid |
| PubChem Compound | 288145 |
| Last Modified | Nov 11 2021 |
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